2-Chloro-6-hydrazinyl-3-(trifluoromethyl)pyridine
Cat. No. B8656570
M. Wt: 211.57 g/mol
InChI Key: UKLGCLOLNJEQIB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08084454B2
Procedure details
To the solution of 2,6-Dichloro-5-trifluoromethyl-pyridine (18, 2 g, 9.26 mmol) in ethanol (30 mL) was added hydrazine hydrate (2.9 g, 46 mmol). The reaction mixture was stirred for 4 h at room temperature, then concentrated to remove the solvent, and added ethyl acetate, washed with water. The organic layer was dried over anhydrous Na2SO4. Column chromatography (Silica, petroleum ether/ethyl acetate=4/1˜3/1) afforded compound 19 as white solid (yield: 56%) and another isomer 20 (yield: 18%).
Identifiers
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REACTION_CXSMILES
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Cl[C:2]1[CH:7]=[CH:6][C:5]([C:8]([F:11])([F:10])[F:9])=[C:4]([Cl:12])[N:3]=1.O.[NH2:14][NH2:15]>C(O)C>[Cl:12][C:4]1[N:3]=[C:2]([NH:14][NH2:15])[CH:7]=[CH:6][C:5]=1[C:8]([F:11])([F:10])[F:9] |f:1.2|
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Inputs
Step One
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Name
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Quantity
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2 g
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Type
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reactant
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Smiles
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ClC1=NC(=C(C=C1)C(F)(F)F)Cl
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Name
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Quantity
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2.9 g
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Type
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reactant
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Smiles
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O.NN
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Name
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Quantity
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30 mL
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Type
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solvent
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Smiles
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C(C)O
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction mixture was stirred for 4 h at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CONCENTRATION
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Type
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CONCENTRATION
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Details
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concentrated
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CUSTOM
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Type
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CUSTOM
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Details
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to remove the solvent
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ADDITION
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Type
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ADDITION
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Details
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added ethyl acetate
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WASH
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Type
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WASH
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Details
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washed with water
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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The organic layer was dried over anhydrous Na2SO4
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Outcomes
Product
Details
Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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Name
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Type
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product
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Smiles
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ClC1=C(C=CC(=N1)NN)C(F)(F)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| YIELD: PERCENTYIELD | 56% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
